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Compound of Interest

Compound Name: Nitric acid nitrate

Cat. No.: B14265091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common analytical methods for the

determination of nitrate in water, supported by data from inter-laboratory studies. Detailed

experimental protocols for key methods are presented, along with a visual representation of a

typical inter-laboratory comparison workflow.

Data Presentation: Performance of Analytical
Methods
The following table summarizes the performance of common analytical methods for nitrate

determination in water as observed in various inter-laboratory and proficiency testing (PT)

studies. Performance can vary between laboratories and sample matrices.
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Analytical
Method

Principle

Typical
Limit of
Detection
(LOD) /
Limit of
Quantificati
on (LOQ)

Precision
(Relative
Standard
Deviation)

Accuracy
(%
Recovery)

Key
Considerati
ons

Cadmium

Reduction

(e.g., EPA

353.2)

Colorimetric
LOD: 0.002 -

0.02 mg-N/L
< 5% 95-105%

Generates

hazardous

cadmium

waste.

Potential for

interference

from high

concentration

s of iron,

copper, and

other metals.

[1]

Griess Assay

(with Nitrate

Reductase)

Colorimetric
LOD: ~0.002

mg-N/L
< 5% 90-110%

Uses a non-

toxic enzyme

for nitrate

reduction,

offering a

safer

alternative to

cadmium.[1]

Ion

Chromatogra

phy (IC)

Chromatogra

phic

LOD: ~0.01

mg-N/L
< 5% 90-110%

Can

simultaneousl

y measure

multiple

anions. High

initial

equipment

cost.
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UV

Spectrophoto

metry

Spectrophoto

metric

LOD: ~0.05

mg-N/L
< 10% 80-110%

Rapid

screening

method.

Susceptible

to

interference

from

dissolved

organic

matter.

Experimental Protocols
Detailed methodologies for the key analytical techniques are provided below.

Cadmium Reduction Method (Based on EPA Method
353.2)
This method involves the reduction of nitrate to nitrite by passing the sample through a column

containing granulated copper-cadmium. The resulting nitrite is then determined colorimetrically.

a. Apparatus:

Spectrophotometer for use at 540 nm

Cadmium reduction column

Automated continuous flow analyzer or manual setup

b. Reagents:

Granulated cadmium

Copper sulfate solution

Ammonium chloride-EDTA solution
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Color Reagent: Sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride (NED)

Nitrate and nitrite stock and working standards

c. Procedure:

Column Preparation: The cadmium granules are washed with acid and treated with a copper

sulfate solution to activate the surface.

Sample Preparation: Water samples are filtered to remove particulate matter.

Nitrate Reduction: The filtered sample is passed through the prepared cadmium reduction

column.

Color Development: The color reagent is added to the sample after it has passed through the

column. This reagent reacts with any nitrite present (both original and reduced from nitrate)

to form a reddish-purple azo dye.

Measurement: The absorbance of the colored solution is measured at 540 nm. The

concentration is determined by comparing the absorbance to a calibration curve prepared

from nitrate standards.

Griess Assay with Enzymatic Reduction
This method is a modification of the Griess test where nitrate is first reduced to nitrite using the

enzyme nitrate reductase.

a. Apparatus:

Spectrophotometer or microplate reader for use at ~540 nm

Incubator or water bath

b. Reagents:

Nitrate Reductase enzyme

NAD(P)H (enzyme cofactor)
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Reaction buffer

Griess Reagent (Sulfanilamide and NED)

Nitrate and nitrite standards

c. Procedure:

Sample Preparation: Filter water samples to remove any solids.

Enzymatic Reduction: The sample is incubated with nitrate reductase and its cofactor

(NAD(P)H) in a reaction buffer to convert nitrate to nitrite.

Griess Reaction: The Griess reagent is added to the sample, which reacts with the nitrite to

form a colored azo dye.

Measurement: The absorbance of the solution is measured at approximately 540 nm. The

nitrate concentration is calculated by subtracting the initial nitrite concentration of the sample

(measured without the reduction step) from the total nitrite concentration after reduction.

Ion Chromatography (IC)
This method separates and quantifies nitrate ions based on their interaction with an ion-

exchange resin.

a. Apparatus:

Ion chromatograph equipped with a guard column, an anion-exchange separator column, a

suppressor, and a conductivity detector.

b. Reagents:

Eluent solution (typically a carbonate-bicarbonate solution)

Regenerant solution for the suppressor

Nitrate stock and working standards

c. Procedure:
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Sample Preparation: Samples are filtered through a 0.45 µm filter to remove particulate

matter.

Injection: A small volume of the prepared sample is injected into the ion chromatograph.

Separation: The sample is carried by the eluent through the guard and separator columns.

The anions in the sample are separated based on their affinity for the ion-exchange resin in

the column.

Suppression: After separation, the eluent passes through a suppressor, which reduces the

background conductivity of the eluent and enhances the conductivity of the analyte ions.

Detection: The conductivity of the solution is measured by the conductivity detector. The

concentration of nitrate is determined by comparing the peak area or height to a calibration

curve generated from known standards.

UV Spectrophotometry
This screening method is based on the absorption of ultraviolet light by the nitrate ion.

a. Apparatus:

UV-Visible Spectrophotometer

Quartz cuvettes

b. Reagents:

Nitrate stock and working standards

Reagent-grade water for blank

c. Procedure:

Sample Preparation: Filter the water sample to remove any suspended particles that could

scatter the UV light.
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Measurement: Measure the absorbance of the sample at 220 nm and 275 nm. The

absorbance at 220 nm is due to both nitrate and dissolved organic matter, while the

absorbance at 275 nm is primarily due to dissolved organic matter.

Correction for Organic Matter: The absorbance reading at 275 nm is used to correct for the

interference from dissolved organic matter in the 220 nm reading. A common correction is to

subtract twice the absorbance at 275 nm from the absorbance at 220 nm.

Quantification: The corrected absorbance is then used to determine the nitrate concentration

from a calibration curve prepared with nitrate standards.

Mandatory Visualization
The following diagram illustrates a general workflow for conducting an inter-laboratory

comparison study for nitrate analysis in water.
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Planning & Preparation Phase

Execution Phase

Data Analysis & Reporting Phase

Define Study Objectives
(e.g., compare methods, assess lab proficiency)

Select Analytical Methods
(e.g., IC, Cadmium Reduction, etc.)

Prepare & Characterize
Test Samples (Reference Materials)

Develop & Distribute
Detailed Protocol to Participants

Distribute Blind Samples
to Participating Laboratories

Laboratories Analyze Samples
Following the Provided Protocol

Laboratories Report Results
(incl. raw data, QC checks)

Collect & Compile
Data from All Labs

Statistical Analysis
(e.g., z-scores, precision, bias)

Generate Final Report
(Summary tables, performance evaluation)

Publish & Disseminate
Findings to Participants & Community

Click to download full resolution via product page

Caption: Workflow for an inter-laboratory comparison of nitrate analysis in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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